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Tetrakis[3,5-bis(trifluoromethyl)phenyl]boranuide;tetrapentylazanium Tetrakis[3,5-bis(trifluoromethyl)phenyl]boranuide;tetrapentylazanium
Brand Name: Vulcanchem
CAS No.: 171261-33-9
VCID: VC0065473
InChI: InChI=1S/C32H12BF24.C20H44N/c34-25(35,36)13-1-14(26(37,38)39)6-21(5-13)33(22-7-15(27(40,41)42)2-16(8-22)28(43,44)45,23-9-17(29(46,47)48)3-18(10-23)30(49,50)51)24-11-19(31(52,53)54)4-20(12-24)32(55,56)57;1-5-9-13-17-21(18-14-10-6-2,19-15-11-7-3)20-16-12-8-4/h1-12H;5-20H2,1-4H3/q-1;+1
SMILES: [B-](C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)(C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F.CCCCC[N+](CCCCC)(CCCCC)CCCCC
Molecular Formula: C52H56BF24N
Molecular Weight: 1161.8 g/mol

Tetrakis[3,5-bis(trifluoromethyl)phenyl]boranuide;tetrapentylazanium

CAS No.: 171261-33-9

Main Products

VCID: VC0065473

Molecular Formula: C52H56BF24N

Molecular Weight: 1161.8 g/mol

Tetrakis[3,5-bis(trifluoromethyl)phenyl]boranuide;tetrapentylazanium - 171261-33-9

CAS No. 171261-33-9
Product Name Tetrakis[3,5-bis(trifluoromethyl)phenyl]boranuide;tetrapentylazanium
Molecular Formula C52H56BF24N
Molecular Weight 1161.8 g/mol
IUPAC Name tetrakis[3,5-bis(trifluoromethyl)phenyl]boranuide;tetrapentylazanium
Standard InChI InChI=1S/C32H12BF24.C20H44N/c34-25(35,36)13-1-14(26(37,38)39)6-21(5-13)33(22-7-15(27(40,41)42)2-16(8-22)28(43,44)45,23-9-17(29(46,47)48)3-18(10-23)30(49,50)51)24-11-19(31(52,53)54)4-20(12-24)32(55,56)57;1-5-9-13-17-21(18-14-10-6-2,19-15-11-7-3)20-16-12-8-4/h1-12H;5-20H2,1-4H3/q-1;+1
Standard InChIKey GPEJTNCVDBQEMF-UHFFFAOYSA-N
SMILES [B-](C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)(C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F.CCCCC[N+](CCCCC)(CCCCC)CCCCC
Canonical SMILES [B-](C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)(C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F.CCCCC[N+](CCCCC)(CCCCC)CCCCC
PubChem Compound 15817936
Last Modified Nov 11 2021
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